1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-isopropoxyphenyl)-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C22H26N2O4S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 1-[2-(dimethylamino)ethyl]-4-hydroxy-2-(4-propan-2-yloxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C22H26N2O4S/c1-14(2)28-16-9-7-15(8-10-16)19-18(20(25)17-6-5-13-29-17)21(26)22(27)24(19)12-11-23(3)4/h5-10,13-14,19,26H,11-12H2,1-4H3
• InChI Key: TUMWLGKKNRMTLE-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C2C(=C(C(=O)N2CCN(C)C)O)C(=O)C3=CC=CS3
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2C(=C(C(=O)N2CC[NH+](C)C)[O-])C(=O)C3=CC=CS3

Description

1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-isopropoxyphenyl)-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one, also known as DMHP, is a synthetic compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-isopropoxyphenyl)-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one is a GABA receptor agonist, which means it binds to and activates GABA receptors in the brain. GABA receptors are the main inhibitory receptors in the brain, and their activation leads to a decrease in neuronal activity. This is why this compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including a decrease in neuronal activity, an increase in GABA release, and an increase in potassium channel activity. These effects are consistent with its mechanism of action as a GABA receptor agonist.

Advantages and Limitations for Lab Experiments

One advantage of 1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-isopropoxyphenyl)-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one is its high potency and selectivity for GABA receptors, which makes it a useful tool for studying GABA receptor function in the brain. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for 1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-isopropoxyphenyl)-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one research, including its potential use as a therapeutic agent for various neurological disorders, its use as a tool to study GABA receptor function in the brain, and its use as a precursor for synthesizing various organic materials. Additionally, further studies are needed to better understand the biochemical and physiological effects of this compound and its potential limitations in lab experiments.

Synthesis Methods

1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-isopropoxyphenyl)-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one is synthesized through a multi-step process that involves the reaction of various reagents and solvents. The synthesis starts with the reaction of 4-isopropoxybenzaldehyde and 2-thiophenecarboxylic acid, which produces 4-isopropoxyphenyl-2-thienylcarboxaldehyde. This intermediate is then reacted with N,N-dimethylethylenediamine to produce the final product, this compound.

Scientific Research Applications

1-[2-(dimethylamino)ethyl]-3-hydroxy-5-(4-isopropoxyphenyl)-4-(2-thienylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, this compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. In neuroscience, this compound has been studied for its potential use as a tool to study the function of GABA receptors in the brain. In materials science, this compound has been used as a precursor to synthesize various organic materials, including conducting polymers and metal complexes.